1-Bromo-2,3,4,5-tetrafluorobenzene
Cat. No. B089577
Key on ui cas rn:
1074-91-5
M. Wt: 228.97 g/mol
InChI Key: BUYSIDPAOVWMQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([F:11])[c:4]([F:10])[c:5]([F:9])[c:6]([F:8])[cH:7]1.[NH4+:12].[OH-:13].[OH2:14]>>[Br:1][c:2]1[c:3]([F:11])[c:4]([NH2:12])[c:5]([F:9])[c:6]([F:8])[cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Fc1cc(Br)c(F)c(F)c1F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[NH4+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Nc1c(F)c(F)cc(Br)c1F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
